Cas no 873390-32-0 (2-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALENE)

• Product Name: 2-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALENE
• CAS No: 873390-32-0
• MF: C₁₀H₁₁Cl
• MW: 166.647341966629
• MDL: MFCD12152090
• CID: 5229219
• Update Time: 2025-10-24

2-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALENE Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-chloro-1,2,3,4-tetrahydro-
• 2-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALENE

• MDL： MFCD12152090
• Inchi： 1S/C10H11Cl/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10H,5-7H2
• InChI Key： UVEFBIXRIMIWTK-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCC1Cl

Additional information on 2-CHLORO-1,2,3,4-TETRAHYDRONAPHTHALENE

2-Chloro-1,2,3,4-Tetrahydronaphthalene

The compound 2-Chloro-1,2,3,4-Tetrahydronaphthalene (CAS No. 873390-32-0) is a significant chemical entity with a diverse range of applications in various industries. This tetrahydronaphthalene derivative has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure, featuring a chlorinated substituent on the tetrahydronaphthalene framework, imparts distinct reactivity and functionality that make it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of tetrahydronaphthalene derivatives in the development of novel materials and therapeutic agents. Researchers have explored the synthesis of 2-Chloro-1,2,3,4-Tetrahydronaphthalene through various methodologies, including catalytic hydrogenation and electrophilic substitution reactions. These advancements have not only improved the efficiency of production but also opened new avenues for its application in drug discovery and material science.

The chlorine substituent in 2-Chloro-1,2,3,4-Tetrahydronaphthalene plays a pivotal role in its chemical behavior. Chlorine's electronegativity and ability to participate in various bonding interactions make it a versatile functional group for further modifications. For instance, the chlorinated derivative can undergo nucleophilic substitution reactions to introduce other functional groups, such as hydroxyl or amino groups, which are essential for bioactive molecules.

In terms of physical properties, 2-Chloro-1,2,3,4-Tetrahydronaphthalene exhibits a melting point of approximately 65°C and a boiling point around 185°C under standard conditions. Its solubility in organic solvents like dichloromethane and diethyl ether makes it suitable for use in organic reactions that require precise control over reaction conditions. The compound's stability under normal storage conditions further enhances its utility in industrial settings.

Recent research has also focused on the environmental impact of tetrahydronaphthalene derivatives, including 2-Chloro-1,2,3,4-Tetrahydronaphthalene. Studies indicate that these compounds undergo biodegradation under aerobic conditions, suggesting their potential for safe disposal in industrial waste management systems. However, further investigations are required to fully understand their long-term environmental effects and ensure sustainable practices.

The synthesis of 2-Chloro-1,2,3,4-Tetrahydronaphthalene typically involves the chlorination of tetralin (1H-tetralin) using chlorine gas or other chlorinating agents under controlled conditions. This reaction is often catalyzed by metal catalysts such as aluminum chloride to enhance selectivity and yield. The resulting product is then purified through distillation or chromatographic techniques to ensure high purity levels required for downstream applications.

In the pharmaceutical industry, tetrahydronaphthalene derivatives like 2-Chloro-1H-tetralin are being explored as potential leads for drug development. Their structural similarity to known bioactive compounds makes them valuable candidates for medicinal chemistry programs targeting various therapeutic areas such as oncology and neurodegenerative diseases.

Moreover, tetrahydronaphthalene derivatives have found applications in agrochemicals due to their ability to interact with biological systems at molecular levels. For example, they can serve as precursors for herbicides or fungicides with improved efficacy and reduced environmental impact compared to traditional chemicals.

The growing interest in green chemistry has also influenced the production methods of 2-Chloro-1H-tetralin. Researchers are increasingly adopting eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. These sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 873390-32-0 (commonly referred to as 873390-32-0) is a versatile compound with promising applications across multiple industries. Its unique chemical properties and recent advancements in synthesis methods position it as an important building block for future innovations in organic chemistry.